Cas no 1065093-66-4 (5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 1065093-66-4
• MF: C₁₁H₅BrF₃NO₃
• MW: 336.061512708664
• CID: 5205582
• Update Time: 2025-10-31

5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid

• Inchi： 1S/C11H5BrF3NO3/c12-6-2-1-5(11(13,14)15)8-7(6)9(17)4(3-16-8)10(18)19/h1-3H,(H,16,17)(H,18,19)
• InChI Key： SKBWASFLSZEHBZ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2C(F)(F)F)C(O)=C(C(O)=O)C=1

Additional information on 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid

Introduction to 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid (CAS No. 1065093-66-4)

5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid (CAS No. 1065093-66-4) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid incorporates several key functional groups that contribute to its reactivity and potential biological efficacy. The presence of a bromine atom at the 5-position, a hydroxyl group at the 4-position, and a trifluoromethyl group at the 8-position introduces distinct electronic and steric effects that can modulate the compound's interactions with biological targets. These modifications are strategically designed to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The trifluoromethyl group, in particular, has been shown to enhance binding interactions by increasing lipophilicity and reducing metabolic susceptibility.

In addition to its potential therapeutic applications, 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid has been explored as a key intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization through various chemical reactions, including Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and esterification. These transformations have enabled the development of novel derivatives with enhanced biological activity and improved pharmacological properties.

The synthesis of 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed coupling reactions and enzymatic resolutions to optimize the synthetic pathway. These methods not only improve efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

Recent clinical trials have demonstrated the potential of quinoline derivatives as antimalarial agents, highlighting the importance of compounds like 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid in combating infectious diseases. The structural features of this compound make it an attractive candidate for developing next-generation antimalarials with improved efficacy and reduced resistance profiles. Furthermore, its ability to interact with DNA-binding proteins suggests potential applications in oncology, particularly in targeting cancers with aberrant DNA repair mechanisms.

The development of 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further investigation. This collaborative approach has been instrumental in advancing drug discovery efforts and translating laboratory findings into clinical applications.

Looking ahead, the future prospects for 5-Bromo-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid are promising, with ongoing research focused on expanding its therapeutic applications and optimizing its synthetic pathways. Advances in green chemistry principles may further enhance the sustainability of its production, while innovative drug delivery systems could improve its bioavailability and therapeutic efficacy. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.